Cas no 111153-21-0 (Benzoic acid, 4-hydroxy-, (1S)-1-methylheptyl ester)
111153-21-0 structure
Product Name:Benzoic acid, 4-hydroxy-, (1S)-1-methylheptyl ester
CAS No:111153-21-0
MF:C15H22O3
MW:250.333384990692
CID:1196770
Update Time:2024-08-02
Benzoic acid, 4-hydroxy-, (1S)-1-methylheptyl ester Chemical and Physical Properties
Names and Identifiers
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- Benzoic acid, 4-hydroxy-, (1S)-1-methylheptyl ester
- [(2S)-octan-2-yl] 4-hydroxybenzoate
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- Inchi: 1S/C15H22O3/c1-3-4-5-6-7-12(2)18-15(17)13-8-10-14(16)11-9-13/h8-12,16H,3-7H2,1-2H3/t12-/m0/s1
- InChI Key: JNXAOLWWDAIBSE-LBPRGKRZSA-N
- SMILES: C(O[C@@H](C)CCCCCC)(=O)C1=CC=C(O)C=C1
Computed Properties
- Exact Mass: 250.15696
Experimental Properties
- Density: 1.035±0.06 g/cm3(Predicted)
- Melting Point: 44-46 °C(Solv: hexane (110-54-3))
- Boiling Point: 362.6±15.0 °C(Predicted)
- PSA: 46.53
- pka: 8.18±0.15(Predicted)
Benzoic acid, 4-hydroxy-, (1S)-1-methylheptyl ester Related Literature
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Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
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Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
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Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
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Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
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Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
111153-21-0 (Benzoic acid, 4-hydroxy-, (1S)-1-methylheptyl ester) Related Products
- 2664-60-0(Dodecyl 4-hydroxybenzoate)
- 94-26-8(Butylparaben)
- 1085-12-7(n-Heptyl 4-Hydroxybenzoate)
- 71067-09-9(4-Hydroxybenzoic acid hexadecylester)
- 1219-38-1(N-Octyl 4-Hydroxybenzoate)
- 6521-29-5(Pentyl Paraben)
- 1083-27-8(Hexyl 4-hydroxybenzoate)
- 17696-61-6(Butan-2-yl 4-Hydroxybenzoate)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
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